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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 153, a monoazo dye, is primarily utilized in the textile industry for coloring

synthetic fibers such as polyester, acetate, and polyamide.[1][2][3] Its application in plastics

and cosmetics is less documented, presenting challenges and necessitating careful

consideration of its chemical properties, stability, and, most importantly, its toxicological and

regulatory profile. These application notes provide a detailed overview of the known

characteristics of Disperse Red 153 and outline protocols for its analysis in both cosmetic and

plastic matrices.

Disclaimer: The information provided herein is for research and development purposes only.

The use of Disperse Red 153 in commercial products, particularly cosmetics, is subject to

strict regulatory evaluation, and currently, it is not listed as an approved color additive for

cosmetic use in major markets like the European Union and the United States.

Physicochemical Properties
A summary of the key physicochemical properties of Disperse Red 153 is presented in the

table below.
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Property Value Reference(s)

CI Name Disperse Red 153 [4]

CAS Number 78564-87-1 [4][5]

Molecular Formula C₁₉H₁₇Cl₂N₅S or C₁₈H₁₅Cl₂N₅S [4][6]

Molecular Weight 418.34 g/mol or 404.32 g/mol [4][6]

Appearance Deep red powder [2][5]

Solubility
Soluble in acetone, chloroform,

and DMF
[2][5]

Color Bright yellow-light red [5]

Application in Plastics
Disperse Red 153 is primarily used for dyeing polyester fibers due to its ability to sublime and

penetrate the fiber matrix at high temperatures.[2][3] Its use in solid plastic matrices is less

common and requires careful consideration of its thermal stability and potential for migration.

Performance Considerations:
Compatibility: Primarily compatible with polyester. Its compatibility with other polymers like

polyethylene (PE) and polypropylene (PP) would require experimental evaluation.

Thermal Stability: As a disperse dye used in high-temperature dyeing processes, it

possesses a degree of thermal stability. However, specific degradation temperatures during

plastic processing (e.g., extrusion, injection molding) are not well-documented and should be

determined experimentally.

Migration: A critical concern for the use of any colorant in plastics, especially for food contact

or consumer product applications, is the potential for the dye to migrate out of the polymer

matrix. There is currently a lack of specific migration data for Disperse Red 153 from

common plastics. General studies on disperse dye migration indicate that it can be

influenced by the polymer type, processing conditions, and the presence of other additives.

[7][8]
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Application in Cosmetics
The use of Disperse Red 153 in cosmetics is not well-established and is accompanied by

significant regulatory and safety concerns.

Regulatory Status:
European Union: Disperse Red 153 is not listed in Annex IV of the EU Cosmetics

Regulation (EC) No 1223/2009, which contains the list of colorants allowed for use in

cosmetic products.[9][10]

United States: The U.S. Food and Drug Administration (FDA) regulates color additives in

cosmetics. A review of the FDA's lists of approved color additives does not show Disperse
Red 153 as a permitted colorant for cosmetic use.

Safety and Toxicology:
There is a significant lack of specific toxicological data for Disperse Red 153. While some

studies have investigated other disperse dyes, it is crucial to note that toxicity data cannot be

directly extrapolated between different chemical compounds.

Skin Sensitization: Some disperse dyes are known to be skin sensitizers.[7] Notably,

"Disperse Blue 153" has been identified as a new dye allergen, raising concerns about the

sensitizing potential of other dyes with similar chemical structures, including Disperse Red
153.[11]

Genotoxicity and Carcinogenicity: No specific studies on the mutagenicity or carcinogenicity

of Disperse Red 153 were identified. However, some azo dyes can break down to form

aromatic amines, some of which are known carcinogens.

Given the lack of safety data and its absence from approved lists, the use of Disperse Red
153 in any cosmetic formulation intended for human use is strongly discouraged without a

thorough and specific safety assessment.

Experimental Protocols
The following are generalized protocols for the analysis of Disperse Red 153. These protocols

are based on common methods for disperse dye analysis and should be optimized and
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validated for the specific matrix and analytical instrumentation.

Protocol 1: Extraction and Quantification of Disperse
Red 153 from Plastic Matrices
Objective: To extract and quantify the amount of Disperse Red 153 in a plastic sample (e.g.,

polyethylene, polyester).

Materials:

Plastic sample containing Disperse Red 153

Dichloromethane (DCM) or Chloroform

Methanol

Disperse Red 153 analytical standard

Volumetric flasks

Syringe filters (0.45 µm, PTFE)

High-Performance Liquid Chromatograph (HPLC) with a UV-Vis or Diode Array Detector

(DAD)

Analytical balance

Ultrasonic bath

Procedure:

Sample Preparation:

Cryogenically grind the plastic sample to a fine powder to increase the surface area for

extraction.

Extraction:
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Accurately weigh approximately 1 gram of the powdered plastic sample into a glass vial.

Add 10 mL of DCM or chloroform.

Sonicate the mixture in an ultrasonic bath for 30-60 minutes at a controlled temperature to

facilitate the dissolution of the dye.

Allow the polymer to precipitate by adding an anti-solvent like methanol and centrifuge to

separate the polymer.

Carefully decant the supernatant containing the extracted dye into a clean vial.

Repeat the extraction process on the polymer residue to ensure complete extraction.

Combine the supernatants and evaporate the solvent under a gentle stream of nitrogen.

Reconstitute the dried extract in a known volume of the mobile phase (e.g., 5 mL).

Filter the reconstituted extract through a 0.45 µm syringe filter into an HPLC vial.

HPLC Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water is typically used. A starting point could

be 60:40 (Acetonitrile:Water) with a gradient to 90:10 over 15 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: Monitor the absorbance at the λmax of Disperse Red 153 (to be determined by

scanning a standard solution, typically in the red region of the visible spectrum).

Quantification:

Prepare a calibration curve using a series of known concentrations of the Disperse Red
153 analytical standard.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the concentration of Disperse Red 153 in the sample extract by comparing its

peak area to the calibration curve.

Protocol 2: Analysis of Disperse Red 153 in a Cosmetic
Formulation (e.g., Lipstick)
Objective: To detect and quantify Disperse Red 153 in a lipstick sample.

Materials:

Lipstick sample

Methanol or Acetonitrile

Hexane

Disperse Red 153 analytical standard

Centrifuge and centrifuge tubes

Volumetric flasks

Syringe filters (0.45 µm, PTFE)

HPLC-UV/Vis or HPLC-MS/MS system

Procedure:

Sample Preparation and Extraction:

Accurately weigh approximately 0.5 g of the lipstick sample into a centrifuge tube.

Add 10 mL of hexane to dissolve the lipid base of the lipstick. Vortex thoroughly.

Add 10 mL of methanol or acetonitrile to extract the dye. Vortex vigorously for 2 minutes to

ensure partitioning of the dye into the polar solvent.

Centrifuge the mixture at 5000 rpm for 10 minutes to separate the layers.
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Carefully collect the lower methanol/acetonitrile layer containing the dye.

Repeat the extraction of the hexane layer with a fresh portion of methanol/acetonitrile to

ensure complete recovery.

Combine the polar extracts and evaporate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of mobile phase (e.g., 2 mL).

Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC-UV/Vis or HPLC-MS/MS Analysis:

The same HPLC conditions as described in Protocol 1 can be used as a starting point.

For more sensitive and specific detection, especially in a complex cosmetic matrix, HPLC

coupled with tandem mass spectrometry (MS/MS) is recommended. The specific

precursor and product ions for Disperse Red 153 would need to be determined by

infusing a standard solution into the mass spectrometer.

Visualizations
Below are diagrams illustrating key workflows and logical relationships relevant to the

application and analysis of Disperse Red 153.
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Sample Preparation Extraction Analysis

Plastic Sample Cryogenic Grinding Weighing Dissolution in Solvent
(e.g., DCM) Ultrasonication Precipitation of Polymer

(add anti-solvent)
Centrifugation/

Decantation Evaporation & Reconstitution Filtration (0.45 µm) HPLC-UV/Vis Analysis Quantification vs.
Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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